Cas no 1247793-24-3 (5-Thiazolemethanesulfonamide, 2-methyl-)

• Product Name: 5-Thiazolemethanesulfonamide, 2-methyl-
• CAS No: 1247793-24-3
• MF: C₅H₈N₂O₂S₂
• MW: 192.259218215942
• CID: 5242765
• Update Time: 2025-10-30

5-Thiazolemethanesulfonamide, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanesulfonamide, 2-methyl-

• Inchi： 1S/C5H8N2O2S2/c1-4-7-2-5(10-4)3-11(6,8)9/h2H,3H2,1H3,(H2,6,8,9)
• InChI Key： ABHYPBHHSQZMMW-UHFFFAOYSA-N
• SMILES： S1C(CS(N)(=O)=O)=CN=C1C

Additional information on 5-Thiazolemethanesulfonamide, 2-methyl-

Introduction to 5-Thiazolemethanesulfonamide, 2-methyl- (CAS No: 1247793-24-3)

5-Thiazolemethanesulfonamide, 2-methyl-, identified by its Chemical Abstracts Service (CAS) number 1247793-24-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the thiazole sulfonamide class, a structurally diverse family known for its broad spectrum of biological activities. The presence of a methyl substituent at the 2-position of the thiazole ring and a sulfonamide functional group at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and medicinal chemistry investigations.

Thethiazolecore is a heterocyclic compound consisting of a sulfur atom and two nitrogen atoms in a six-membered ring. This structural motif is widely recognized for its role in numerous biologically active natural products and synthetic drugs. Thiazole derivatives exhibit a wide range of pharmacological effects, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The introduction of asulfonamidegroup further enhances the pharmacological potential of thiazole-based compounds by improving solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been an increasing interest in developing novel sulfonamide derivatives as therapeutic agents. Thesulfonamidemoiety is particularly notable for its ability to act as a hydrogen bond acceptor and donor, which is crucial for interactions with biological macromolecules such as enzymes and receptors. This property makes5-Thiazolemethanesulfonamide, 2-methyl-CAS No: 1247793-24-3> an attractive candidate for further exploration in medicinal chemistry.

The synthesis of5-Thiazolemethanesulfonamide, 2-methyl-CAS No: 1247793-24-3> involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The process typically begins with the preparation of the thiazole ring through methods such as the Hantzsch thiazole synthesis or condensation reactions involving appropriate precursors. Subsequent functionalization at the 2-position with a methyl group followed by sulfonation at the 5-position yields the desired compound. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to optimize the synthetic route and improve scalability.

The structural features of5-Thiazolemethanesulfonamide, 2-methyl-CAS No: 1247793-24-3> make it a promising candidate for investigating its interaction with various biological targets. Computational studies using molecular modeling techniques have been instrumental in predicting potential binding modes of this compound with enzymes and receptors. These studies suggest that the sulfonamide group may engage in hydrogen bonding interactions with key residues in protein active sites, while the thiazole ring can adopt multiple conformations that enhance binding affinity.

In vitro pharmacological assays have demonstrated that5-Thiazolemethanesulfonamide, 2-methyl-CAS No: 1247793-24-3> exhibits inhibitory activity against several enzymes implicated in inflammatory diseases and cancer. For instance, preliminary studies indicate that this compound may interfere with the activity of cyclooxygenase (COX) enzymes, which are known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its ability to modulate kinase activity has been explored, suggesting potential applications in oncology research.

Thesulfonamidegroup is particularly interesting from a medicinal chemistry perspective due to its versatility in drug design. Sulfonamides can be incorporated into molecules to enhance pharmacokinetic properties such as oral bioavailability and tissue distribution. Furthermore, their reactivity allows for further derivatization into more complex structures with tailored biological activities. This flexibility makes5-Thiazolemethanesulfonamide, 2-methyl-CAS No: 1247793-24-3> a valuable building block for designing novel therapeutic agents.

The development of new pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of drug candidates. In this context,5-Thiazolemethanesulfonamide, 2-methyl-CAS No: 1247793-24-3> serves as an important intermediate for generating a series of analogs with varying substituents at different positions on the thiazole ring or sulfonamide moiety. By systematically modifying these substituents and evaluating their impact on biological activity, researchers can identify lead compounds with optimized pharmacological profiles.

Thesulfonamide-based drug discovery efforts have been further augmented by advances in high-throughput screening (HTS) technologies. These technologies enable rapid testing of large libraries of compounds against biological targets, facilitating the identification of hits with promising activity profiles. Once hits are identified from HTS campaigns, they can be optimized through structure-based drug design approaches that leverage computational modeling and experimental validation.

In conclusion,5-Thiazolemethanesulfonamide, 2-methyl-CAS No: 1247793-24-3 represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features combined with its observed biological activities make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the development of new therapeutic strategies across various disease areas.